![molecular formula C19H17ClN2O4 B586524 Glafenine-d4 CAS No. 1794783-64-4](/img/no-structure.png)
Glafenine-d4
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Glafenine-d4 is an isotopically labelled analog of Glafenine . Glafenine is a non-narcotic analgesic agent and a nonsteroidal anti-inflammatory drug (NSAID) . It shows significant anti-inflammatory activity and is widely used for the treatment of pains of various origins .
Molecular Structure Analysis
The molecular formula of this compound is C19H13D4ClN2O4 . The structure of this compound involves a combination of experimental and computational studies . Docking studies showed that all the conformations involved ring A of Glafenine complexed .Future Directions
While specific future directions for Glafenine-d4 are not mentioned in the sources, research involving its non-labelled analog, Glafenine, continues to be active. For instance, studies have been conducted to understand the cellular and molecular events associated with Glafenine-induced intestinal injury , and the potential of NSAIDs like Glafenine in correcting the mislocalization of certain hard-to-correct class 2 CFTR mutations . These studies could potentially guide future research directions for this compound.
properties
{ "Design of the Synthesis Pathway": "The synthesis of Glafenine-d4 involves the deuteration of Glafenine, which can be achieved by using deuterated reagents in the synthesis process.", "Starting Materials": [ "Glafenine", "Deuterated reagents" ], "Reaction": [ "The starting material Glafenine is reacted with deuterated reagents to introduce deuterium atoms into the molecule.", "The reaction conditions are optimized to ensure high yield and selectivity of the deuteration reaction.", "The product Glafenine-d4 is isolated and purified using standard techniques such as chromatography and recrystallization." ] } | |
CAS RN |
1794783-64-4 |
Molecular Formula |
C19H17ClN2O4 |
Molecular Weight |
376.829 |
IUPAC Name |
2,3-dihydroxypropyl 2-[(7-chloroquinolin-4-yl)amino]-3,4,5,6-tetradeuteriobenzoate |
InChI |
InChI=1S/C19H17ClN2O4/c20-12-5-6-14-17(7-8-21-18(14)9-12)22-16-4-2-1-3-15(16)19(25)26-11-13(24)10-23/h1-9,13,23-24H,10-11H2,(H,21,22)/i1D,2D,3D,4D |
InChI Key |
GWOFUCIGLDBNKM-RHQRLBAQSA-N |
SMILES |
C1=CC=C(C(=C1)C(=O)OCC(CO)O)NC2=C3C=CC(=CC3=NC=C2)Cl |
synonyms |
2-[(7-Chloro-4-quinolinyl)amino]benzoic Acid-d4 2,3-Dihydroxypropyl Ester; _x000B_1-[N-(7-Chloro-4-quinolyl)anthranilate]glycerol-d4; N-(7-Chloro-4-quinolyl)anthranilic Acid-d4 2,3-Dihydroxypropyl Ester; 2,3-Dihydroxypropyl N-(7-chloro-4-quinolyl)anthranil |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.